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Compound of Interest

Compound Name: Garbanzol

Cat. No.: B183714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Garbanzol ((2R,3R)-3,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one) is a

flavanonol, a type of flavonoid, with demonstrated antioxidant, anticancer, antibacterial,

antiviral, anti-inflammatory, and neuroprotective properties.[1] This document provides detailed

protocols for the laboratory synthesis of Garbanzol, focusing on both biosynthetic and

chemical synthesis routes. It includes comprehensive experimental procedures, data

presentation in tabular format, and visualizations of the synthesis pathways to facilitate

understanding and replication by researchers in the field of drug discovery and natural product

chemistry.
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Property Value Reference

CAS Number 1226-22-8 [2][3]

Molecular Formula C₁₅H₁₂O₅ [2]

Molecular Weight 272.25 g/mol [2]

Appearance Solid, Powder [2]

Melting Point 207 - 208 °C

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

IUPAC Name

(2R,3R)-3,7-dihydroxy-2-(4-

hydroxyphenyl)-2,3-

dihydrochromen-4-one

Biosynthesis of Garbanzol
The de novo biosynthesis of Garbanzol has been achieved in microbial systems, offering a

renewable and sustainable production method. The pathway typically starts from L-tyrosine and

involves a series of enzymatic reactions.
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Enzymes

L-Tyrosine p-Coumaric acid
TAL

p-Coumaroyl-CoA
4CL

Isoliquiritigenin

CHS, CHR

3x Malonyl-CoA

Liquiritigenin
CHI

Garbanzol
F3H

TAL: Tyrosine Ammonia-Lyase

4CL: 4-Coumaroyl-CoA Ligase

CHS: Chalcone Synthase

CHR: Chalcone Reductase

CHI: Chalcone Isomerase

F3H: Flavanone 3-Hydroxylase

Click to download full resolution via product page

Caption: Biosynthetic pathway of Garbanzol from L-tyrosine.

Experimental Protocol: Heterologous Production in
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This protocol is adapted from the methodology for the de novo biosynthesis of Garbanzol in S.

albus.

1. Gene Cluster Construction:

Synthesize genes encoding Tyrosine Ammonia-Lyase (TAL), 4-Coumaroyl-CoA Ligase

(4CL), Chalcone Synthase (CHS), Chalcone Reductase (CHR), Chalcone Isomerase (CHI),

and Flavanone 3-Hydroxylase (F3H) with codon usage optimized for Streptomyces.

Clone the synthetic genes into a suitable E. coli-Streptomyces shuttle vector under the

control of a strong promoter (e.g., PermE*).

2. Host Strain Transformation:

Transform the constructed plasmid into Streptomyces albus protoplasts.

Select transformed colonies based on antibiotic resistance.

3. Fermentation and Production:

Inoculate a seed culture of the recombinant S. albus strain in a suitable medium (e.g., TSB).

Transfer the seed culture to a production medium (e.g., R5A) and incubate for 7 days at

30°C with shaking.

4. Extraction and Purification:

Centrifuge the culture to separate the mycelium and supernatant.

Extract the supernatant with an equal volume of ethyl acetate.

Dry the organic phase over anhydrous sodium sulfate and evaporate to dryness.

Purify the crude extract using Solid-Phase Extraction (SPE) or High-Performance Liquid

Chromatography (HPLC).
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The following table summarizes the production titers of Garbanzol and key intermediates from

a representative fermentation of S. albus.

Compound Production Titer (µg/L)

p-Coumaric acid 694.65 ± 9.52

Isoliquiritigenin 19.08 ± 0.17

Liquiritigenin 40.48 ± 1.81

Garbanzol 3.74 ± 0.55

Chemical Synthesis of Garbanzol
A common laboratory approach for the synthesis of flavanonols like Garbanzol involves the

cyclization of a chalcone precursor. The following protocol is a representative method based on

established flavonoid synthesis strategies.

Synthesis Workflow

2',4'-Dihydroxyacetophenone

2',4',4-Trihydroxychalcone
(Isoliquiritigenin)

Claisen-Schmidt
Condensation

4-Hydroxybenzaldehyde

Garbanzol

Oxidative
Cyclization
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Caption: Chemical synthesis workflow for Garbanzol.

Experimental Protocol: Chemical Synthesis
Step 1: Synthesis of 2',4',4-Trihydroxychalcone (Isoliquiritigenin)

Dissolve 2',4'-dihydroxyacetophenone (1.0 eq) and 4-hydroxybenzaldehyde (1.0 eq) in

ethanol.
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Add a solution of aqueous potassium hydroxide (e.g., 50%) dropwise at room temperature.

Stir the reaction mixture at room temperature for 24-48 hours.

Pour the reaction mixture into ice-cold water and acidify with dilute HCl.

Collect the precipitated chalcone by filtration, wash with water, and dry.

Recrystallize from a suitable solvent (e.g., ethanol/water) to obtain pure isoliquiritigenin.

Step 2: Oxidative Cyclization to Garbanzol

Dissolve the synthesized isoliquiritigenin (1.0 eq) in a suitable solvent such as methanol or

ethanol.

Add an aqueous solution of sodium hydroxide or potassium hydroxide.

Cool the mixture in an ice bath and add hydrogen peroxide (30%) dropwise.

Allow the reaction to stir at room temperature for 2-4 hours.

Acidify the reaction mixture with dilute acid (e.g., HCl).

Extract the product with ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford Garbanzol.

Characterization of Garbanzol
Spectroscopic Data
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Technique Observed Data

¹H NMR

Characteristic signals for the flavanone skeleton

are expected. Protons on the A and B rings will

appear in the aromatic region (δ 6.0-7.5 ppm).

The protons at C2 and C3 of the C ring will

show characteristic coupling patterns in the

upfield region (δ 4.5-5.5 ppm).

¹³C NMR

Expected signals include those for the carbonyl

carbon (C4) around δ 190-200 ppm, and

aromatic carbons between δ 95-165 ppm.

Signals for C2 and C3 will be in the range of δ

70-85 ppm.

Mass Spec.
ESI-MS is expected to show a prominent ion

corresponding to [M-H]⁻ at m/z 271.06.

Biological Activity and Signaling Pathways
Garbanzol, like many flavonoids, is known to exert its biological effects through the modulation

of various cellular signaling pathways. While specific pathways for Garbanzol are still under

extensive investigation, related flavonoids are known to influence pathways involved in

inflammation, apoptosis, and cellular proliferation.

Potential Signaling Pathway Modulated by Flavonoids
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Caption: A potential signaling pathway modulated by flavonoids.

Conclusion
This document provides a comprehensive guide for the laboratory synthesis of Garbanzol,
covering both biosynthetic and chemical methodologies. The detailed protocols, quantitative

data, and visual diagrams are intended to support researchers in the fields of medicinal

chemistry, pharmacology, and drug development in their efforts to explore the therapeutic

potential of this promising natural product. Further research is warranted to fully elucidate the

specific molecular targets and signaling pathways of Garbanzol to leverage its full therapeutic

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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